Cas no 4812-25-3 (2-Nonene, 2-nitro-)
2-Nonene, 2-nitro- structure
Product Name:2-Nonene, 2-nitro-
2-Nonene, 2-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2-Nonene, 2-nitro-
- 2-NITRO-2-NONENE
- 2-nitronon-2-ene
- (2Z)-2-Nitro-2-nonene
- 2-nonene, 2-nitro-, (2Z)-
- DTXSID201032307
- 2-nitro-non-2-ene
- 4812-25-3
-
- Inchi: 1S/C9H17NO2/c1-3-4-5-6-7-8-9(2)10(11)12/h8H,3-7H2,1-2H3
- InChI Key: RATQMHARHJEZIR-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C)=CCCCCCC)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 3.9
Experimental Properties
- Density: 0.9644 (estimate)
- Boiling Point: 271.23°C (rough estimate)
- Flash Point: 92.1°C
- Refractive Index: 1.4513 (estimate)
- PSA: 43.14
2-Nonene, 2-nitro- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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